1-Butoxyhexane
Description
1-Butoxyhexane (C₁₀H₂₂O) is an aliphatic ether with a hexane backbone and a butoxy (-OCH₂CH₂CH₂CH₃) substituent. Ethers of this type are generally known for their moderate polarity, making them useful in dissolving both polar and nonpolar substances.
Properties
CAS No. |
54459-71-1 |
|---|---|
Molecular Formula |
C10H22O |
Molecular Weight |
158.28 g/mol |
IUPAC Name |
1-butoxyhexane |
InChI |
InChI=1S/C10H22O/c1-3-5-7-8-10-11-9-6-4-2/h3-10H2,1-2H3 |
InChI Key |
QCYFOZWGXKXDJA-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCOCCCC |
Origin of Product |
United States |
Comparison with Similar Compounds
The following analysis compares 1-Butoxyhexane with structurally or functionally related compounds, drawing inferences from available data on analogous substances.
Structural Analogues and Molecular Properties
1-(1-Butoxyethoxy)butane (C₁₀H₂₂O₂)
- Structure : Contains an additional ethoxy group compared to 1-Butoxyhexane, forming a diether (MW: 174.28 g/mol) .
- Its molecular weight is ~16% higher than 1-Butoxyhexane (estimated MW: 158.28 g/mol), which may elevate boiling points and reduce volatility .
1,1-Bis(3-methylbutoxy)hexane (C₁₆H₃₄O₂)
- Structure : A branched diether with two 3-methylbutoxy groups (MW: 274.45 g/mol) .
- Key Differences : Bulkier structure and higher molecular weight likely result in lower volatility and increased viscosity compared to 1-Butoxyhexane. The branched chains may hinder crystallinity, favoring liquid state at room temperature .
Undecylcyclohexane (C₁₇H₃₄)
- Structure : A saturated hydrocarbon with a cyclohexane ring (MW: 238.45 g/mol) .
- Key Differences: Lacks an oxygen atom, making it nonpolar and more suitable as a lubricant or fuel additive. Unlike ethers, it is less reactive in nucleophilic substitution reactions .
Hazard and Toxicity Profiles
While direct toxicity data for 1-Butoxyhexane are unavailable, comparisons can be made with structurally similar ethers:
- 1-(1-Butoxyethoxy)butane : Classified under EU-GHS as Acute Toxicity Category 4 (oral, dermal, inhalation), indicating moderate toxicity requiring precautions like gloves and ventilation .
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